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Cat. No.: B1607117 Get Quote

Technical Support Center: Reactive Orange 86
Dyeing
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals utilizing

Reactive Orange 86 in their experiments.

Troubleshooting Guide
This guide addresses specific issues that may be encountered during the dyeing process with

Reactive Orange 86, with a focus on the impact of salt concentration.
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Issue Possible Cause Recommended Solution

Pale or Light Shades

Insufficient Salt Concentration:

Salt is crucial for neutralizing

the negative charge on the

cotton fiber surface, allowing

the anionic dye to approach

and exhaust onto the fiber.[1]

[2][3] Low salt levels result in

poor dye uptake.

Increase the salt concentration

in the dyebath. Refer to the

recommended salt

concentrations in Table 1 for

guidance based on the desired

shade depth.[4]

Premature Dye Hydrolysis:

Reactive dyes can react with

water (hydrolysis), rendering

them unable to bond with the

fiber.[3][5] This is more likely to

occur in highly alkaline

conditions before the dye has

exhausted onto the fiber.

Ensure the dyebath is neutral

or slightly acidic before adding

salt and dye.[6] Add alkali

(e.g., soda ash) only after the

dye has had sufficient time to

exhaust onto the fiber in the

presence of salt.

Incorrect Dyeing Temperature:

The reactivity of the dye is

temperature-dependent. For

hot brand reactive dyes, a

higher temperature is required

for optimal fixation.[3]

Maintain the recommended

dyeing temperature for

Reactive Orange 86

throughout the fixation phase.

Uneven Dyeing or Patchiness

Rapid Dye Uptake: Adding all

the salt at once, especially in

high concentrations, can cause

the dye to rush onto the fabric,

leading to unevenness.

Add the salt portion-wise (e.g.,

in two or three increments) to

allow for gradual and even dye

exhaustion.[7]

Dye Aggregation: Very high

salt concentrations can cause

dye molecules to aggregate,

which can lead to spotting or

unlevel dyeing.[8]

Avoid excessive salt

concentrations beyond the

recommended levels. Ensure

good agitation of the dyebath

to keep the dye dispersed.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

http://article.sapub.org/10.5923.j.textile.20170601.02.html
https://longwayeducation.com/2024/05/28/reactive-dyes-properties-methods-and-risks/
https://textilelearner.net/reactive-dyes-classification-dyeing-mechanism/
https://www.scribd.com/document/489420054/REACTIVE-DYEING-PROCESS
https://textilelearner.net/reactive-dyes-classification-dyeing-mechanism/
https://www.scribd.com/document/322773135/Reactive-dyes-Answers
https://quilterb-bethsblog.blogspot.com/2008/05/common-problems-with-procion-mx-fiber.html?m=1
https://textilelearner.net/reactive-dyes-classification-dyeing-mechanism/
https://www.scribd.com/document/307613056/Important-Characteristics-of-Reactive-Dyeing
https://www.thaiscience.info/journals/Article/TKJN/10471614.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Improper Dissolving of Dye or

Salt: If the dye or salt is not

fully dissolved before adding

the fabric, it can lead to specks

and uneven color.

Ensure both the Reactive

Orange 86 dye and the salt are

completely dissolved in

separate containers before

adding them to the dyebath.

Poor Wash Fastness

Incomplete Fixation:

Insufficient alkali or fixation

time will result in a significant

amount of unfixed dye that

washes off.

Ensure the correct amount of

alkali is used and that the

fixation time is adequate. The

pH of the dyebath during

fixation should be between

10.5 and 11.[9]

Ineffective Wash-off: Unfixed

and hydrolyzed dye must be

thoroughly removed after

dyeing to prevent bleeding and

improve wash fastness.[5]

Perform a thorough washing-

off process, including a

soaping step at or near the

boil, to remove all residual dye.

[10]

Inconsistent Shade

Reproducibility

Variations in Salt

Concentration: Even small

deviations in the amount of salt

can affect the final shade,

especially for pale shades.[7]

Accurately weigh all chemicals,

including the salt, for each

experiment. Keep a detailed

record of all parameters.

Fluctuations in Liquor Ratio:

The ratio of the volume of

water to the weight of the

fabric affects the concentration

of both the dye and the salt,

impacting exhaustion.[11]

Maintain a consistent liquor

ratio across all experiments to

ensure reproducible results.

Frequently Asked Questions (FAQs)
Q1: What is the primary role of salt in the Reactive Orange 86 dyeing process?

A1: Salt, typically sodium chloride (NaCl) or sodium sulfate (Na₂SO₄), acts as an electrolyte in

the dyebath.[2][3] Cotton fibers develop a negative surface charge in water, which repels the

negatively charged (anionic) Reactive Orange 86 dye molecules. The salt neutralizes this
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negative charge on the fiber, reducing the repulsion and allowing the dye to move closer to the

fiber surface and be adsorbed. This process is known as exhaustion.[1][2][3]

Q2: How does the concentration of salt affect the exhaustion of Reactive Orange 86?

A2: The concentration of salt has a significant impact on dye exhaustion. Increasing the salt

concentration generally increases the exhaustion of the dye onto the fiber up to an optimal

point.[8] This is because more salt effectively neutralizes the fiber's negative charge, promoting

dye uptake. However, excessively high salt concentrations can lead to dye aggregation, which

may hinder diffusion into the fiber and can cause uneven dyeing.[8]

Q3: What is the recommended salt concentration for dyeing with Reactive Orange 86?

A3: The optimal salt concentration depends on the desired depth of shade (percentage of dye

on the weight of fabric). For lighter shades, less salt is required, while darker shades

necessitate higher salt concentrations to achieve adequate exhaustion. The following table

provides general recommendations for salt (Sodium Chloride or Sodium Sulfate) and soda ash

concentrations based on the dye percentage.

Table 1: Recommended Salt and Soda Ash Concentrations for Reactive Orange 86 Dyeing

Dye Percentage (on weight
of fabric)

Sodium Chloride / Sodium
Sulfate (g/L)

Soda Ash (g/L)

< 0.5% 20 10

0.5% - 1.0% 30 15

1.0% - 2.0% 40 20

2.0% - 4.0% 60 20

> 4.0% 80 20

Source: Adapted from general

reactive dyeing guidelines.[4]

Q4: Can I use any type of salt for the dyeing process?
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A4: While both sodium chloride (common salt) and sodium sulfate (Glauber's salt) can be used,

it is important to use non-iodized salt to avoid any unwanted reactions.[6] Glauber's salt is

sometimes preferred as the presence of chloride ions in common salt can be corrosive to some

dyeing equipment.[12]

Q5: What happens if I add the alkali (soda ash) before the salt?

A5: Adding the alkali before the salt and allowing for sufficient exhaustion time is not

recommended. The alkali creates a high pH environment that activates the reactive groups on

the dye molecules.[2] If this happens while the dye is still predominantly in the water and not on

the fiber, a significant portion of the dye will react with the water (hydrolyze) and become

inactive, leading to a pale shade and poor dye utilization.[3][5]

Experimental Protocol: Exhaustion Dyeing of Cotton
with Reactive Orange 86
This protocol outlines a standard procedure for dyeing a 10-gram sample of cotton fabric with

Reactive Orange 86, with variations in salt concentration.

1. Materials and Reagents:

Pre-scoured and bleached 100% cotton fabric (10 g)

Reactive Orange 86 dye powder

Sodium chloride (NaCl)

Sodium carbonate (Soda Ash, Na₂CO₃)

Non-ionic soaping agent

Distilled water

Laboratory dyeing machine or a temperature-controlled water bath with a stirrer

Beakers, graduated cylinders, and an analytical balance
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pH meter or pH indicator strips

2. Dyebath Preparation:

Set the liquor ratio to 1:20. For a 10g fabric sample, the total dyebath volume will be 200 mL.

Prepare a stock solution of Reactive Orange 86 (e.g., 1% w/v).

For a 2% shade, you will need 0.2 g of dye. This can be taken from the stock solution.

Prepare separate beakers for dissolving the salt and soda ash. For example, for a 60 g/L salt

concentration, dissolve 12 g of NaCl in distilled water. For a 20 g/L soda ash concentration,

dissolve 4 g of Na₂CO₃ in distilled water.

3. Dyeing Procedure:

Set the dyebath in the dyeing machine or water bath to the recommended dyeing

temperature for Reactive Orange 86 (typically around 60-80°C for hot brand reactive dyes).

Add the dissolved dye solution to the dyebath.

Add the dissolved sodium chloride to the dyebath.

Introduce the cotton fabric into the dyebath.

Run the dyeing machine or stir the dyebath for 30-45 minutes to allow for dye exhaustion.

After the exhaustion phase, add the dissolved soda ash to the dyebath to raise the pH to

10.5-11.

Continue the dyeing process at the same temperature for another 45-60 minutes for dye

fixation.

4. Washing-off Procedure:

Remove the dyed fabric from the dyebath and rinse with cold water until the water runs clear.

Rinse with hot water.
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Prepare a soaping bath with a non-ionic soaping agent (e.g., 2 g/L) at or near boiling

temperature. Treat the fabric for 10-15 minutes.

Rinse again with hot water and then with cold water.

Squeeze the excess water and air dry the fabric.

Diagrams
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Caption: Experimental workflow for the exhaustion dyeing of cotton with Reactive Orange 86.
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Caption: The role of salt in overcoming electrostatic repulsion for dye exhaustion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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